Cas no 32018-88-5 (5-Amino-naphthalene-1-carboxylic acid)

• Product Name: 5-Amino-naphthalene-1-carboxylic acid
• CAS No: 32018-88-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD00578901
• CID: 53836
• PubChem ID: 13440860
• Update Time: 2025-11-07

5-Amino-naphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-naphthoic acid
• 5-amino-1-Naphthalenecarboxylic acid
• 5-amino-naphthalene-1-carboxylic acid
• 5-aminonaphthalene-1-carboxylic acid
• 1-Naphthalenecarboxylic acid, 5-amino-
• MFCD00578901
• EN300-1653062
• AKOS000114372
• C74641
• DS-18552
• 32018-88-5
• FT-0754079
• BB 0243998
• DTXSID30540924
• CS-W007061
• A821098
• 5-azanylnaphthalene-1-carboxylic acid
• SCHEMBL689824
• 5-AMINO-NAPHTHALENE-1-CARBOXYLICACID
• STL169179
• DB-068565
• 5-Amino-naphthalene-1-carboxylic acid

• MDL： MFCD00578901
• Inchi： 1S/C11H9NO2/c12-10-6-2-3-7-8(10)4-1-5-9(7)11(13)14/h1-6H,12H2,(H,13,14)
• InChI Key： FPKNJPIDCMAIDW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C2C(=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1963 (rough estimate)
• Melting Point: 212.3°C
• Boiling Point: 447.5℃ at 760 mmHg
• Flash Point: 447.523 °C at 760 mmHg
• Refractive Index: 1.4900 (estimate)
• PSA: 63.32000
• LogP: 2.70140
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Amino-naphthalene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 5-Amino-naphthalene-1-carboxylic acid

Exploring the Properties and Applications of 5-Amino-naphthalene-1-carboxylic Acid (CAS No. 32018-88-5)

5-Amino-naphthalene-1-carboxylic acid, also known by its CAS number 32018-88-5, is a compound of significant interest in various fields of chemistry, including organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines the aromaticity of naphthalene with the functional groups of an amino group (-NH₂) and a carboxylic acid (-COOH). The combination of these groups imparts versatile chemical properties, making it a valuable building block in numerous research and industrial applications.

The structure of 5-Amino-naphthalene-1-carboxylic acid consists of a naphthalene ring system with substituents at positions 1 and 5. The carboxylic acid group at position 1 introduces acidity and the potential for hydrogen bonding, while the amino group at position 5 provides nucleophilic character and the ability to form amide bonds or coordinate with metal ions. This dual functionality makes the compound highly versatile in chemical reactions, enabling its use in synthesizing complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 5-Amino-naphthalene-1-carboxylic acid in drug discovery. Researchers have explored its role as a precursor for bioactive compounds, particularly in the development of anti-cancer agents. The naphthalene backbone is known to exhibit significant biological activity, and the functional groups present in this compound allow for further modification to enhance specificity and potency. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in cancer cell proliferation.

In materials science, 5-Amino-naphthalene-1-carboxylic acid has been utilized as a precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs). The amino group facilitates coordination with metal ions, while the carboxylic acid group can participate in hydrogen bonding or further functionalization. These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-Amino-naphthalene-1-carboxylic acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation followed by functionalization to introduce the amino and carboxylic acid groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial applications.

From an environmental perspective, researchers have investigated the biodegradation pathways of 5-Amino-naphthalene-1-carboxylic acid. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial processes. Studies indicate that under aerobic conditions, this compound can undergo microbial degradation through oxidative pathways, reducing its persistence in natural ecosystems.

In conclusion, 5-Amino-naphthalene-1-carboxylic acid (CAS No. 32018-88-5) is a multifaceted compound with wide-ranging applications across various disciplines. Its unique chemical structure provides a platform for innovative research and development, contributing to advancements in medicine, materials science, and environmental chemistry. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.